Cas no 1489320-67-3 (1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione)

1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione structure
1489320-67-3 structure
Product Name:1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione
CAS No:1489320-67-3
Molecular Formula:C10H12O5
Molecular Weight:212.199283599854
CID:6567364
PubChem ID:62746780

1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione Properties

Names and Identifiers

    • 1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione
    • AKOS012040206
    • 1489320-67-3
    • EN300-1126527
    • InChIKey: XEMBZLOTEVARMS-UHFFFAOYSA-N
    • Inchi: 1S/C10H12O5/c1-13-10(14-2)8(12)6-7(11)9-4-3-5-15-9/h3-5,10H,6H2,1-2H3
    • SMILES: O(C)C(C(CC(C1=CC=CO1)=O)=O)OC

Computed Properties

  • Exact Mass: 212.06847348g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 212.06847348g/mol
  • Heavy Atom Count: 15
  • Complexity: 234
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.7
  • Topological Polar Surface Area: 65.7Ų

1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1126527-0.05g
1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione
1489320-67-3 95%
0.05g
$468.0 2023-10-26

1-(furan-2-yl)-4,4-dimethoxybutane-1,3-dione Related Literature

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